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Compound of Interest

Compound Name: lodo-PEG12-acid

cat. No.: B12422707

In-Depth Technical Guide: lodo-PEG12-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the properties and applications of
lodo-PEG12-acid, a heterobifunctional crosslinker integral to advancements in bioconjugation
and drug development.

Core Properties of lodo-PEG12-acid

lodo-PEG12-acid is a versatile molecule featuring a terminal iodo group and a carboxylic acid,
connected by a 12-unit polyethylene glycol (PEG) spacer. This structure allows for the covalent
linkage of two different molecules, making it a valuable tool in creating complex bioconjugates.

The hydrophilic PEG chain enhances the solubility and bioavailability of the resulting conjugate.

Property Value
Molecular Weight 728.61
Chemical Formula C27H531014

Applications in Bioconjugation and PROTAC
Synthesis

lodo-PEG12-acid is prominently used as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACSs). PROTACSs are novel therapeutic agents that facilitate the degradation of
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specific target proteins by recruiting an E3 ubiquitin ligase to the protein of interest, leading to
its ubiquitination and subsequent degradation by the proteasome.

The bifunctional nature of lodo-PEG12-acid allows for a two-step conjugation process. The
carboxylic acid end can be activated to react with primary amines, such as those on an E3
ligase ligand. The iodo group can then react with a sulfhydryl group, commonly found in
cysteine residues of a target protein ligand.

Experimental Workflow: Protein Conjugation

The following diagram illustrates a generalized workflow for the conjugation of a protein to a
small molecule using lodo-PEG12-acid. This process involves the sequential reaction of the
two functional groups on the linker.

« To cite this document: BenchChem. [lodo-PEG12-acid molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422707#iodo-pegl2-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

